Methyl 1,2,3,6-tetrahydropyridine-2-carboxylate;hydrochloride
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Description
Scientific Research Applications
- Methyl 1,2,3,6-tetrahydropyridine-2-carboxylate (MPTP) is commonly used to induce Parkinson’s disease (PD) in animal models. Researchers utilize MPTP to study the pathophysiology of PD, evaluate potential therapeutic interventions, and explore neuroprotective strategies .
- MPTP administration leads to neurochemical deficits, mimicking aspects of PD. Scientists investigate behavioral impairments associated with MPTP exposure, providing insights into motor dysfunction, cognitive changes, and other PD-related symptoms .
- Researchers have explored the effect of MPTP on apelin distribution within the nervous system. Apelin is a peptide involved in various physiological processes, including cardiovascular regulation and neuroprotection .
- MPTP has been used to study microglial innate immune memory. Understanding how MPTP influences neuroinflammation and immune responses contributes to our knowledge of neurodegenerative diseases .
- Studies have investigated the protective effects of phenylpropionamides in MPTP-induced Parkinson’s models. These compounds may offer neuroprotection and mitigate MPTP-induced damage .
- MPTP can be metabolized to 1-methyl-4-phenylpyridinium (MPP+), which generates free radicals and induces oxidative stress. Researchers explore these mechanisms to better understand neurotoxicity and oxidative damage .
Parkinson’s Disease Modeling:
Neurochemical Deficits and Behavioral Impairments:
Apelin Distribution in the Nervous System:
Neuroinflammation and Microglial Immune Memory:
Phenylpropionamides as Protective Agents:
Metabolism and Oxidative Stress:
properties
IUPAC Name |
methyl 1,2,3,6-tetrahydropyridine-2-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2.ClH/c1-10-7(9)6-4-2-3-5-8-6;/h2-3,6,8H,4-5H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZPKBZYGIQOCKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC=CCN1.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1,2,3,6-tetrahydropyridine-2-carboxylate;hydrochloride |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.